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Compound of Interest

Compound Name: 4-Ethylcatechol-d5

Cat. No.: B563119

This technical guide provides a comprehensive overview of the chemical properties and
structure of 4-Ethylcatechol-d5, a deuterated analog of 4-ethylcatechol. This document is
intended for researchers, scientists, and drug development professionals who utilize stable
isotope-labeled compounds in their studies.

Chemical Properties and Structure

4-Ethylcatechol-d5 is a stable isotope-labeled form of 4-ethylcatechol, a phenolic compound
found in various natural sources and recognized for its antioxidant and biological activities. The
incorporation of five deuterium atoms in the ethyl group makes it a valuable internal standard
for mass spectrometry-based quantitative analysis of 4-ethylcatechol in complex biological
matrices.

Quantitative Data Summary

The following table summarizes the key chemical and physical properties of 4-Ethylcatechol-
d5. For comparative purposes, the properties of the non-deuterated form, 4-ethylcatechol, are
also provided where available.
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Property 4-Ethylcatechol-d5 4-Ethylcatechol
CAS Number 1189508-64-2[1] 1124-39-6[2]
Molecular Formula CsHsDs02[1] CsH1002[2]
Molecular Weight 143.19 g/mol [1] 138.16 g/mol [2]

White to cream to pale brown

Appearance White to Off-White Solid )
fused solid[3]
Melting Point Data not available 34-45 °C[3]
Boiling Point Data not available Data not available
N ) Slightly soluble in chloroform
Solubility Data not available

and methanol

_ , Refer to Certificate of Analysis _
Isotopic Purity - Not Applicable
for lot-specific data[1]

Chemical Structure

The chemical structure of 4-Ethylcatechol-d5 consists of a catechol ring substituted with a
deuterated ethyl group at the fourth position.

2D Structure:

l#.2D Structure of 4-Ethylcatechol-d5

SMILES: [2H]C([2H])([2H])C([2H])([2H])c1cc(O)c(O)ccl

Experimental Protocols

This section outlines representative experimental methodologies for the synthesis and analysis
of 4-Ethylcatechol-d5. These protocols are based on general methods for similar compounds
and should be optimized for specific laboratory conditions.

Synthesis of 4-Ethylcatechol-d5 (Representative
Protocol)
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The synthesis of 4-Ethylcatechol-d5 can be achieved through a multi-step process involving
the deuteration of a suitable precursor. A plausible synthetic route is outlined below.

Workflow for the Synthesis of 4-Ethylcatechol-d5:
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Step 2: Clemmensen Reduction

Zn(Hg), DCl in D20

Step 1: Friedel-Crafts Acylation >
q 4-Ethylcatechol-d5
Acetyl-d3 Chloride
>
AdEIS 1-(3,4-Dihydroxyphenyl)ethan-1-one-d3 1-(3,4-Dihydroxyphenyl)ethan-1-one-d3

Catechol
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Sample Preparation

Plasma Sample

\ 4

Add 4-Ethylcatechol-d5 (Internal Standard)

\ 4

Protein Precipitation (e.g., Acetonitrile)

\4

Centrifugation

\4

Collect Supernatant

\4

Evaporate to Dryness

\4

Reconstitute in Mobile Phase

UPLC-MS/MS Analysis
Y

Inject Sample

\4

UPLC Separation (e.g., C18 column)

\ 4

MS/MS Detection (MRM Mode)

\ 4

Quantification
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Activation by 4-Ethylcatechol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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